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Compound of Interest

Compound Name: Cyclohexane-d12

cat. No.: B167423

Proper disposal of Cyclohexane-d12 is critical for ensuring laboratory safety and
environmental protection. As a highly flammable, irritant, and ecotoxic substance, it must be
managed as hazardous waste in accordance with strict protocols and regulations. This guide
provides detailed, step-by-step procedures for its safe handling and disposal, tailored for
researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before handling Cyclohexane-d12, it is essential to be aware of its hazards and to use
appropriate personal protective equipment (PPE). The substance is a highly flammable liquid
and vapor, causes skin and eye irritation, may cause drowsiness or dizziness, and can be fatal
if swallowed and enters the airways.[1][2][3][4] Furthermore, it is very toxic to aquatic life with
long-lasting effects.[1][2][5]

Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves.

o Eye Protection: Safety goggles or a face shield.

» Body Protection: Protective clothing or a lab coat to prevent skin exposure.[1][3][6]

» Respiratory Protection: Work should be conducted in a well-ventilated area, such as a fume
hood.[1][6] For large-scale use or in emergencies, a NIOSH/MSHA approved respirator may
be necessary.[3]
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Step-by-Step Disposal Procedure

The disposal of Cyclohexane-d12 must be handled by a licensed professional waste disposal
service and in compliance with all federal, state, and local regulations.[1][2] The discharge of
organic solvents into the sewer system is prohibited.[7]

Step 1: Waste Collection at the Point of Generation

o Collect Cyclohexane-d12 waste in a dedicated, properly labeled hazardous waste container
at or near the point of generation.[8]

e This container must be under the control of laboratory personnel.[8]
Step 2: Waste Segregation

e Cyclohexane-d12 is a non-halogenated organic solvent. It is crucial to collect it separately
from halogenated solvents to prevent costly disposal procedures.[9][10] Mixing non-
halogenated waste with halogenated waste requires the entire mixture to be treated as
halogenated, increasing disposal costs.[10]

+ Do not mix Cyclohexane-d12 with incompatible chemicals, such as strong oxidizing agents,
nitrates, or nitrogen dioxide.[3][11]

o Separate liquid waste from solid waste. Contaminated solids (e.g., gloves, absorbent
materials) should be collected in a separate, clearly labeled container or double-bagged.[7]

Step 3: Container Management

o Container Type: Use only approved and chemically compatible containers.[8][12] The
container must be free from damage and have a secure, leak-proof closure.[8]

e Labeling: Clearly label the container with a "Hazardous Waste" tag. The label must
accurately identify the contents, including "Cyclohexane-d12" and any other components in
a mixture, with estimated percentages.[7]

 Filling: Do not fill waste containers beyond 90% of their capacity to allow for vapor
expansion.[9]
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» Condition: Keep the exterior of the waste container clean and ensure it is tightly closed when
not in use.[2][9]

Step 4: Storage of Waste

o Store the sealed waste container in a well-ventilated, designated hazardous waste
accumulation area, such as a safety cabinet.[8][9]

o Keep the container away from heat, sparks, open flames, and other ignition sources.[1][2]
o Ensure the storage area has secondary containment to manage potential spills.[8]

o Under EPA Subpart K regulations for academic labs, hazardous waste must be removed
from the laboratory within twelve months.[13]

Step 5: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste contractor to arrange for pickup and disposal.[1]

e Provide accurate information about the waste composition as indicated on the hazardous
waste tag.

Spill and Emergency Procedures

In the event of a spill or leak, take the following immediate actions:
o Evacuate non-essential personnel from the area.[11]

» Eliminate all ignition sources.[1][11]

» Ventilate the affected area.[11]

o Contain the spill using a non-combustible absorbent material like vermiculite, dry sand, or
earth.[1][11]

o Collect the absorbed material using non-sparking tools and place it into a sealed, labeled
container for disposal as hazardous waste.[1][11]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.carlroth.com/medias/SDB-5200-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODgyNzl8YXBwbGljYXRpb24vcGRmfGFERTNMMmd6TUM4NU1UZ3hNamcxTlRRNE1EWXlMMU5FUWw4MU1qQXdYMGRDWDBWT0xuQmtaZ3wxYmY4ZDlhMjM0YmIyOTgyYzFhYzU5YzNlNWMwZDVjNGE2MDU4ZDhkY2Y5NzRhMGVhMDJlYzE3OTJhZWY4MDYz
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://isotope.com/product/attachment/DLM-17-5/SDS%20-%20DLM-17_V.4.1_US%20-%20English%20US.pdf
https://www.carlroth.com/medias/SDB-5200-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODgyNzl8YXBwbGljYXRpb24vcGRmfGFERTNMMmd6TUM4NU1UZ3hNamcxTlRRNE1EWXlMMU5FUWw4MU1qQXdYMGRDWDBWT0xuQmtaZ3wxYmY4ZDlhMjM0YmIyOTgyYzFhYzU5YzNlNWMwZDVjNGE2MDU4ZDhkY2Y5NzRhMGVhMDJlYzE3OTJhZWY4MDYz
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://isotope.com/product/attachment/DLM-17-5/SDS%20-%20DLM-17_V.4.1_US%20-%20English%20US.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0565.pdf
https://isotope.com/product/attachment/DLM-17-5/SDS%20-%20DLM-17_V.4.1_US%20-%20English%20US.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0565.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0565.pdf
https://isotope.com/product/attachment/DLM-17-5/SDS%20-%20DLM-17_V.4.1_US%20-%20English%20US.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0565.pdf
https://isotope.com/product/attachment/DLM-17-5/SDS%20-%20DLM-17_V.4.1_US%20-%20English%20US.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0565.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

e Prevent the spill from entering drains or waterways.[1][2]

Data Summary: Cyclohexane-d12 Properties and
Hazards

The following table summarizes key quantitative data for Cyclohexane-d12, relevant for its

safe handling and disposal.
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Property | Hazard Classification

Value | Classification

Physical Properties

Molecular Formula CeD12
Boiling Point 81 °C[5]
Flash Point -18 °C[5]
Density 0.89 g/cm?3[5]
UN Number 1145[1][5]

GHS Hazard Statements

Flammability

H225: Highly flammable liquid and vapor[1][2][4]

Health Hazards

H304: May be fatal if swallowed and enters
airways[1][2][4]

H315: Causes skin irritation[1][2][4]

H319: Causes serious eye irritation[1]

H336: May cause drowsiness or dizziness[1][2]

Environmental Hazards

H410: Very toxic to aquatic life with long lasting
effects[1][5]

Hazardous Waste Properties

RCRA Classification

HP 3 (Flammable), HP 4 (Irritant), HP 5
(Aspiration Toxicity), HP 14 (Ecotoxic)[2]

Occupational Exposure Limits (for Cyclohexane)

OSHA PEL (8-hr TWA)

300 ppm[11]

NIOSH REL (10-hr TWA)

300 ppm[11]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Cyclohexane-

d12 waste in a laboratory setting.
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Waste Generation
(Cyclohexane-d12)

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Non-Halogenated Solvent)

Use Labeled, Sealed,
Compatible Container (<90% Full)

Store in Designated
Secondary Containment Area

Yes

Follow Spill Protocol:
1. Evacuate & Ventilate
2. Remove Ignition Sources

3. Absorb & Collect Waste

Waste Collected by
Authorized Personnel

Click to download full resolution via product page
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Caption: Workflow for the safe disposal of Cyclohexane-d12 from point of generation to final
collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. isotope.com [isotope.com]

e 2. carlroth.com [carlroth.com]

o 3. assets.thermofisher.com [assets.thermofisher.com]
e 4. chemicalbook.com [chemicalbook.com]

e 5. Cyclohexane D12, CAS No. 1735-17-7 | Deuterated Solvents | Deuterated Compounds for
NMR | NMR-Spectroscopy | Solvents | Organic & Bioorganic Chemicals | Chemicals | Carl
ROTH - International [carlroth.com]

e 6. armar-europa.de [armar-europa.de]

e 7. web.mit.edu [web.mit.edu]

» 8. danielshealth.com [danielshealth.com]

e 9. ethz.ch [ethz.ch]

e 10. hazardouswasteexperts.com [hazardouswasteexperts.com]
e 11. nj.gov [nj.gov]

e 12. acewaste.com.au [acewaste.com.au]

e 13. epa.gov [epa.gov]

 To cite this document: BenchChem. [Cyclohexane-d12 proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167423#cyclohexane-d12-proper-disposal-
procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b167423?utm_src=pdf-body
https://www.benchchem.com/product/b167423?utm_src=pdf-custom-synthesis
https://isotope.com/product/attachment/DLM-17-5/SDS%20-%20DLM-17_V.4.1_US%20-%20English%20US.pdf
https://www.carlroth.com/medias/SDB-5200-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODgyNzl8YXBwbGljYXRpb24vcGRmfGFERTNMMmd6TUM4NU1UZ3hNamcxTlRRNE1EWXlMMU5FUWw4MU1qQXdYMGRDWDBWT0xuQmtaZ3wxYmY4ZDlhMjM0YmIyOTgyYzFhYzU5YzNlNWMwZDVjNGE2MDU4ZDhkY2Y5NzRhMGVhMDJlYzE3OTJhZWY4MDYz
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA42271~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2020:52:10~~Cyclohexane-d12~~
https://www.chemicalbook.com/msds/cyclohexane-d12.pdf
https://www.carlroth.com/com/en/deuterated-solvents/cyclohexane-d12/p/5200.1
https://www.carlroth.com/com/en/deuterated-solvents/cyclohexane-d12/p/5200.1
https://www.carlroth.com/com/en/deuterated-solvents/cyclohexane-d12/p/5200.1
https://www.armar-europa.de/productgroups/cyclohexane-d12__12/
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0565.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/product/b167423#cyclohexane-d12-proper-disposal-procedures
https://www.benchchem.com/product/b167423#cyclohexane-d12-proper-disposal-procedures
https://www.benchchem.com/product/b167423#cyclohexane-d12-proper-disposal-procedures
https://www.benchchem.com/product/b167423#cyclohexane-d12-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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